N-(4-chlorophenyl)-2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)propanamide

• IUPAC Name: N-(4-chlorophenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanamide
• InChI: InChI=1S/C16H13ClN2O4S/c1-10(15(20)18-12-8-6-11(17)7-9-12)19-16(21)13-4-2-3-5-14(13)24(19,22)23/h2-10H,1H3,(H,18,20)
• InChI Key: VUGVJWQVJJXTNC-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=C(C=C1)Cl)N2C(=O)C3=CC=CC=C3S2(=O)=O
• Molecular Formula: C16H13ClN2O4S
• Molecular Weight: 364.8 g/mol
• CAS No.: 899757-89-2

Description

N-(4-chlorophenyl)-2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)propanamide is a chemical compound that has been extensively researched for its potential applications in various fields of science. This compound is commonly known as CPITP and is a member of the isothiazolone family of compounds. CPITP has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of CPITP is not fully understood. However, it is believed that CPITP exerts its anti-cancer activity by inducing apoptosis (programmed cell death) in cancer cells. It is also believed that CPITP inhibits the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
CPITP has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including acetylcholinesterase and butyrylcholinesterase. CPITP has also been shown to have anti-inflammatory activity and has been shown to inhibit the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of CPITP for lab experiments is its potent anti-cancer activity. This makes it a promising candidate for further research in the field of cancer biology. However, one of the limitations of CPITP is its relatively low solubility in water, which can make it difficult to work with in certain lab experiments.

Future Directions

There are several future directions for research on CPITP. One area of research is the development of more efficient synthesis methods for CPITP. Another area of research is the development of new derivatives of CPITP with improved solubility and bioavailability. Additionally, further research is needed to fully understand the mechanism of action of CPITP and its potential applications in other fields of science.

Synthesis Methods

The synthesis of CPITP involves a series of chemical reactions that are performed under controlled conditions. The first step in the synthesis process involves the reaction of 4-chloroaniline with chloroacetyl chloride to form N-(4-chlorophenyl)acetamide. This intermediate is then reacted with thionyl chloride to form N-(4-chlorophenyl)chloroacetamide. The final step in the synthesis process involves the reaction of N-(4-chlorophenyl)chloroacetamide with 2,3-dihydro-1,1-dioxo-2H-benzo[d]isothiazole to form CPITP.

Scientific Research Applications

CPITP has been extensively researched for its potential applications in various fields of science. One of the most promising applications of CPITP is in the field of cancer research. CPITP has been shown to have potent anti-cancer activity in vitro and in vivo. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells.